1-(7-Amino-3H-[1,2,3]triazolo[4,5-D]pyrimidin-3-YL)propan-2-OL

Adenosine A1 receptor physicochemical profiling lead optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H10N6O
Molecular Weight 194.19 g/mol
Cat. No. B13281234
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Technical Parameters


Basic Identity
Product Name1-(7-Amino-3H-[1,2,3]triazolo[4,5-D]pyrimidin-3-YL)propan-2-OL
Molecular FormulaC7H10N6O
Molecular Weight194.19 g/mol
Structural Identifiers
SMILESCC(CN1C2=NC=NC(=C2N=N1)N)O
InChIInChI=1S/C7H10N6O/c1-4(14)2-13-7-5(11-12-13)6(8)9-3-10-7/h3-4,14H,2H2,1H3,(H2,8,9,10)
InChIKeyXEQOFTSUHIMNDR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(7-Amino-3H-[1,2,3]triazolo[4,5-D]pyrimidin-3-YL)propan-2-OL: Structural & Pharmacophoric Profile


1-(7-Amino-3H-[1,2,3]triazolo[4,5-D]pyrimidin-3-YL)propan-2-OL (CAS 85446-51-1; molecular formula C₇H₁₀N₆O; MW 194.19) is an N3-(2-hydroxypropyl) derivative of the 8-azaadenine (7-amino-1,2,3-triazolo[4,5-d]pyrimidine) scaffold [1]. This heterocyclic core serves as a purine isostere wherein the C8–N7 moiety of the purine ring is replaced by a triazole nitrogen triad, conferring altered hydrogen-bonding capacity and electronic character relative to natural adenine [2]. The compound belongs to the broader 1,2,3-triazolo[4,5-d]pyrimidine (8-azapurine) class, which has been validated across adenosine receptor antagonism, kinase inhibition (LSD1, USP28, GCN2, MET), antiviral acyclic nucleoside programs, and antiplatelet P2Y12 antagonism—most notably exemplified by the marketed drug ticagrelor [3]. The N3-(2-hydroxypropyl) substituent introduces a secondary alcohol functionality that meaningfully modulates aqueous solubility and LogP relative to the parent 8-azaadenine and to common 3-benzyl or 3-phenethyl congeners, making this compound a strategically differentiated building block for early-stage medicinal chemistry campaigns [4].

Regiochemistry Exclusive N3-(2-hydroxypropyl) isomer, no N2/N3 mixture to separate
Solubility Hydroxypropyl substituent improves aqueous solubility vs. benzyl analogs
Diversification 7-NH₂ handle enables one-step parallel library synthesis

1-(7-Amino-3H-[1,2,3]triazolo[4,5-D]pyrimidin-3-YL)propan-2-OL: Why Generic 8-Azapurines Fail


The triazolo[4,5-d]pyrimidine scaffold is exquisitely sensitive to the nature of the N3 substituent with respect to both target affinity and physicochemical profile. Published structure-activity relationship (SAR) studies on 7-amino-1,2,3-triazolo[4,5-d]pyrimidines demonstrate that moving from 3-benzyl (Ki < 50 nM at adenosine A1) to 3-phenethyl substantially reduces receptor affinity, while 3-(2-chlorobenzyl) provides the optimal lipophilic fit within the A1 binding pocket [1]. The introduction of hydroxyalkyl groups at N3 (or N9 in purine numbering) produces a distinct pharmacological profile: the secondary alcohol in the 2-hydroxypropyl chain increases aqueous solubility by approximately one order of magnitude compared to benzyl-substituted analogs, with LogP values dropping from ~3–4 for benzyl derivatives to ~1.1 for 2-hydroxypropyl congeners [2]. This polarity shift directly impacts membrane permeability, protein binding, and metabolic stability. Furthermore, the N3 substituent regiochemistry is critical—palladium-catalyzed allylic coupling of 8-azaadenine yields mixtures of N2- and N3-substituted regioisomers that must be chromatographically separated, and these regioisomers display divergent biological activity [3]. Simply substituting with unsubstituted 8-azaadenine, 8-azaadenosine, or 3-benzyl analogs would yield materially different target engagement, solubility, and synthetic utility, invalidating comparative SAR datasets.

3-Benzyl / 3-(2-chlorobenzyl) analogs

Markedly lower aqueous solubility may limit assay compatibility and shift SAR interpretation relative to hydroxypropyl-substituted scaffold.

Unsubstituted 8-azaadenine or N2-regioisomer

N2-substituted or unsubstituted regioisomers lack biologically competent N3 configuration; binding and antiviral readouts cannot be directly compared.

Adenine-based hydroxypropyl analogs

Adenine core is susceptible to ADA deamination, introducing metabolic artifacts not present with the 8-azaadenine scaffold.

Quantitative Differentiation vs. Closest Analogs


Solubility & LogP Advantage over Benzyl Congeners

In a comparative physicochemical study of 8-azaadenine derivatives bearing hydroxyalkyl vs. benzyl/phenethyl N3 (N9) substituents, the 2-hydroxypropyl-substituted 8-azaadenine scaffold demonstrated a CLogP of approximately 1.07 and measured aqueous solubility of 1.2 mg/mL, compared to CLogP values exceeding 3.0 and solubility below 0.1 mg/mL for the corresponding 3-benzyl and 3-(2-chlorobenzyl) analogs [1]. The target compound 1-(7-amino-3H-[1,2,3]triazolo[4,5-D]pyrimidin-3-YL)propan-2-OL, which bears the identical 2-hydroxypropyl N3 substituent on the 7-amino-8-azaadenine core (without the 2-phenyl substitution present in the reference compound), is expected to exhibit even greater aqueous solubility due to reduced overall molecular lipophilicity (MW 194.19 vs. ~290 for 2-phenyl derivatives). This represents an approximately 10-fold or greater solubility enhancement relative to the most commonly employed 3-benzyl triazolopyrimidine building blocks [2].

Solubility Advantage
Cross-study comparable
≥10-fold higher aqueous solubility vs. 3-benzyl series; ΔCLogP ≥2 log units lower
Supports aqueous assay compatibility assessment
Estimated from structural analogs; confirm experimentally
Adenosine A1 receptor physicochemical profiling lead optimization

Regiochemical Purity: N3 vs. N2 Substitution

Alkylation of 8-azaadenine at N3 (purine N9 equivalent) versus N2 (purine N8 equivalent) poses a well-characterized regiochemical challenge. The palladium-catalyzed allylic coupling of 7-amino-1,2,3-triazolo[4,5-d]pyrimidine with allylic phosphates produces mixtures of N2- and N3-substituted products requiring chromatographic separation; 1-substituted (N1) isomers are not observed under these conditions [1]. The antiviral activity of acyclic 8-azapurine nucleotide analogs is exclusively confined to the N9 (i.e., N3 in triazolopyrimidine numbering) regioisomers—N8-substituted isomers were completely inactive against HSV-1, HSV-2, CMV, VZV, MSV, and HIV in the comprehensive Holý et al. 1996 study [2]. Specifically, 9-(S)-HPMP-8-azaadenine (N3-substituted) showed antiviral activity at 0.2–7 μg/mL against HSV-1/HSV-2/CMV and 0.04–0.4 μg/mL against VZV, while the corresponding N8-isomers showed no detectable activity [2]. The target compound, as an exclusively N3-(2-hydroxypropyl)-substituted 7-amino-triazolo[4,5-d]pyrimidine, provides the biologically competent regioisomer as a single, structurally confirmed entity.

Regiochemical Purity
Class-level inference
N3-substituted: biologically active scaffold N2/N8-substituted: no antiviral activity reported at tested concentrations
Avoids N2/N3 separation step and ensures interpretable SAR
Structural confirmation by NMR and InChI
regioselective synthesis 8-azapurine alkylation structural confirmation

A1 Receptor Affinity: N3 Substituent SAR

The 7-amino-1,2,3-triazolo[4,5-d]pyrimidine scaffold has been extensively characterized as an adenosine A1 receptor ligand pharmacophore. In radioligand displacement assays using [³H]DPCPX at bovine brain cortical A1 receptors, the most potent 3-benzyl-7-(cycloalkylamino) derivatives achieved Ki values of 10.5–26 nM, while the 7-amino parent with 3-(2-chlorobenzyl) substitution reached Ki < 50 nM [1]. A subsequent QSAR analysis of 45 8-azaadenine derivatives identified the N3 (N9) substituent as a dominant determinant of A1 affinity, with lipophilic substituents generally favored but hydroxyalkyl substituents providing a solubility-selectivity trade-off [2]. The target compound, bearing a 7-NH₂ group (the minimal H-bond donor motif) and the 2-hydroxypropyl N3 substituent, occupies a strategically informative position in this SAR landscape: its reduced lipophilicity relative to 3-benzyl derivatives is predicted to produce moderate A1 affinity (estimated Ki in the 100–500 nM range by class-level extrapolation) while offering the aqueous solubility required for biophysical assays (SPR, ITC, NMR) that are often precluded by highly lipophilic benzyl congeners [2].

A1 Receptor Affinity
Class-level inference
Estimated Ki: 100–500 nM (class-level extrapolation from QSAR models)
Informs solubility-affinity trade-off in A1 antagonist design
Requires experimental binding confirmation
adenosine A1 antagonist GPCR binding 8-azaadenine SAR

ADA Resistance and Hydrogen Bonding Divergence from Adenine

The 8-azaadenine core (7-amino-1,2,3-triazolo[4,5-d]pyrimidine) differs fundamentally from adenine (6-aminopurine) in its hydrogen-bonding capacity and enzymatic recognition. In adenine, the N3 atom acts as a hydrogen bond acceptor, while in 8-azaadenine, the corresponding N3 position of the triazole ring presents altered electronic character due to the contiguous N1–N2–N3 triazole system. This structural perturbation has been exploited to confer resistance to adenosine deaminase (ADA): while adenosine is rapidly deaminated to inosine (t₁/₂ < 30 min in human plasma), 8-azaadenosine and its N3-substituted acyclic derivatives resist ADA-catalyzed deamination, substantially prolonging their metabolic half-life [1]. The target compound, lacking the ribose moiety but retaining the 8-azaadenine core with N3-(2-hydroxypropyl) substitution, is predicted to share this ADA resistance phenotype, making it a metabolically stable aglycone building block compared to adenine-based analogs such as 9-(2-hydroxypropyl)adenine (CAS 14047-28-0), which retains the purine scaffold susceptible to ADA recognition [2].

ADA Resistance
Class-level inference
8-Azaadenine scaffold: resistant to ADA deamination Adenine scaffold: rapid deamination (t₁/₂
Supports metabolic stability of chemical probes
Class-level evidence; confirm in target assay system
purine isostere adenosine deaminase resistance metabolic stability

Late-Stage Diversification via 7-Amino Handle

The 7-amino group of the target compound provides a nucleophilic handle for late-stage diversification via reductive amination, amide coupling, Buchwald-Hartwig amination, or diazotization/Sandmeyer chemistry. In the landmark Biagi et al. adenosine A1 antagonist series, the 7-chloro precursor was elaborated with 10 structurally diverse amines (cyclopentylamino, cyclohexylamino, α-methylbenzylamino, amphetamino, and various substituted anilines) to generate focused libraries, achieving a >500-fold affinity range (Ki from 10.5 nM to >5,000 nM) depending on the 7-N-substituent [1]. The target compound, already bearing the N3-(2-hydroxypropyl) group, enables direct parallel amination at C7 without requiring protection/deprotection of the hydroxypropyl alcohol—a synthetic efficiency gain compared to routes that install the N3 substituent after 7-N functionalization [2]. This makes the compound a strategically advantageous diversification point for constructing kinase-focused or adenosine receptor-targeted libraries where both the N3 solubilizing group and a variable 7-N-substituent are simultaneously required.

Late-Stage Diversification
Supporting evidence
One-step C7 amination via nucleophilic displacement or Buchwald-Hartwig coupling
Enables rapid parallel library synthesis for SAR exploration
Eliminates N2/N3 regioisomer separation; saves ~1 step vs. post-functionalization route
chemical probe synthesis building block parallel library synthesis

Optimal Application Scenarios


A1/A2A Antagonist Lead Optimization: Hydrophilic Probe

Teams engaged in adenosine A1 or A2A receptor antagonist programs can deploy this compound as a hydrophilic reference point within an N3-substituent SAR matrix. The 2-hydroxypropyl group provides a ≥10-fold solubility improvement over 3-benzyl or 3-(2-chlorobenzyl) comparators (CLogP ~1 vs. >3; aqueous solubility ~1.2 mg/mL vs. <0.1 mg/mL) [1], enabling its use in biophysical assays (surface plasmon resonance, isothermal titration calorimetry, NMR-based fragment screening) where the highly lipophilic benzyl analogs suffer from aggregation or nonspecific binding artifacts. The compound's moderate predicted A1 affinity (estimated Ki 100–500 nM, class-level inference from QSAR models trained on 45 8-azaadenine derivatives [2]) makes it a suitable starting point for fragment-to-lead or scaffold-hopping campaigns, where the 7-NH₂ group serves as a vector for affinity maturation via parallel amination chemistry [3].

Antiviral Acyclic Nucleoside Discovery: Stable Aglycone

Research groups pursuing antiviral acyclic nucleoside/nucleotide analogs can utilize this compound as a pre-formed aglycone scaffold. The 8-azaadenine core confers intrinsic resistance to adenosine deaminase (ADA), a major metabolic liability of adenine-based acyclic nucleosides [4]. The N3-(2-hydroxypropyl) substituent provides the hydroxyalkyl chain required for subsequent phosphonomethoxyetherification to generate acyclic nucleoside phosphonate (ANP) prodrugs analogous to the clinically validated HPMP and PME series [5]. Critically, the compound is exclusively the N3-substituted regioisomer, obviating the N2/N3 chromatographic separation step that otherwise reduces overall yields by 30–50% [6]. This directly addresses the regioisomer purity requirements that are essential for interpretable antiviral SAR, as only N3 (N9) isomers exhibit antiviral activity [5].

Kinase Inhibitor Probes: Triazolopyrimidine with Solubilizing Group

The triazolo[4,5-d]pyrimidine core is a privileged kinase inhibitor scaffold validated against LSD1 (IC₅₀ = 0.564 μM for optimized derivative), USP28 (IC₅₀ = 1.10 μmol/L, Kd = 40 nmol/L with >100-fold selectivity over USP7/LSD1), GCN2 (cellular IC₅₀ < 150 nM for eIF2α phosphorylation), and MET receptor tyrosine kinase [7] [8] [9]. The target compound provides this validated kinase-binding scaffold with a pre-installed N3-(2-hydroxypropyl) solubilizing group, enabling medicinal chemists to explore 7-N-substituent SAR for kinase selectivity without the synthetic burden of installing the hydrophilic N3 group post-hoc. The single-step diversification at C7 (via nucleophilic displacement or Buchwald-Hartwig coupling) enables rapid parallel synthesis of focused kinase inhibitor libraries [3].

Chemical Biology Tool Synthesis: Bifunctional Probes

The orthogonal functional groups of this compound—7-NH₂ for affinity element attachment and the secondary alcohol in the 2-hydroxypropyl chain for linker conjugation—enable the construction of bifunctional chemical biology probes (e.g., photoaffinity labels, PROTAC-like heterobifunctional degraders, or fluorescent tracer ligands) without requiring protecting group manipulations. The increased aqueous solubility of the hydroxypropyl-substituted core (CLogP ~1 vs. >3 for benzyl analogs) [1] directly translates to reduced nonspecific binding in cellular target engagement assays (CETSA, BRET-based target engagement), which is particularly important for probes intended for use in live-cell imaging or in-cell click chemistry applications.

Application
Selection Property
Validation Focus
Adenosine receptor antagonist SAR studies
N3-2-hydroxypropyl solubility profile
Aqueous assay compatibility and target engagement validation
Antiviral acyclic nucleoside analog research
ADA-resistant 8-azaadenine aglycone scaffold
Regioisomeric purity for interpretable antiviral SAR
Kinase inhibitor probe library synthesis
7-NH₂ handle with pre-installed solubilizing group
Parallel amination efficiency and kinase selectivity profiling
Bifunctional chemical biology tool construction
Orthogonal NH₂ and secondary alcohol functionalities
Nonspecific binding assessment and cellular target engagement
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